Cas no 82129-59-7 (2,4-Pentanedione, 1-(3-chlorophenyl)-)

• Product Name: 2,4-Pentanedione, 1-(3-chlorophenyl)-
• CAS No: 82129-59-7
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 697834
• PubChem ID: 13201809
• Update Time: 2025-04-19

2,4-Pentanedione, 1-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1-(3-chlorophenyl)-
• 1-(3-chlorophenyl)pentane-2,4-dione
• 82129-59-7
• SCHEMBL11271623
• DTXSID70527037

• Inchi： 1S/C11H11ClO2/c1-8(13)5-11(14)7-9-3-2-4-10(12)6-9/h2-4,6H,5,7H2,1H3
• InChI Key： NNPRXERKWQIVEG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(CC(C)=O)=O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų